Cas no 2363753-00-6 (4,4,5,5-Tetramethyl-2-(2,3,3,3-tetrafluoro-propenyl)-[1,3,2]dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(2,3,3,3-tetrafluoro-propenyl)-[1,3,2]dioxaborolane
• CAS No: 2363753-00-6
• MF: C₉H₁₃BF₄O₂
• MW: 240.002937078476
• CID: 6620737
• Update Time: 2026-03-11

4,4,5,5-Tetramethyl-2-(2,3,3,3-tetrafluoro-propenyl)-[1,3,2]dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(2,3,3,3-tetrafluoro-propenyl)-[1,3,2]dioxaborolane

• Inchi： 1S/C9H13BF4O2/c1-7(2)8(3,4)16-10(15-7)5-6(11)9(12,13)14/h5H,1-4H3/b6-5-
• InChI Key： SLAQSPWBXKVKMF-WAYWQWQTSA-N
• SMILES： C(/B1OC(C(O1)(C)C)(C)C)=C(/F)\C(F)(F)F

Additional information on 4,4,5,5-Tetramethyl-2-(2,3,3,3-tetrafluoro-propenyl)-[1,3,2]dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-(2,3,3,3-tetrafluoro-propenyl)-[1,3,2]dioxaborolane (CAS No. 2363753-00-6)

4,4,5,5-Tetramethyl-2-(2,3,3,3-tetrafluoro-propenyl)-[1,3,2]dioxaborolane (CAS No. 2363753-00-6) is a highly specialized organoboron compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical synthesis, material science, and catalysis. This compound belongs to the class of dioxaborolanes, which are known for their stability and versatility in organic transformations. The presence of a tetrafluoro-propenyl group in its structure further enhances its reactivity, making it a valuable intermediate in cross-coupling reactions and fluorine chemistry.

One of the most intriguing aspects of 4,4,5,5-Tetramethyl-2-(2,3,3,3-tetrafluoro-propenyl)-[1,3,2]dioxaborolane is its role in Suzuki-Miyaura coupling, a widely used method for forming carbon-carbon bonds. Researchers have explored its utility in constructing complex aryl-fluorine frameworks, which are increasingly sought after in the development of bioactive molecules and agrochemicals. The compound's boron-containing moiety also makes it a candidate for proton-coupled electron transfer (PCET) studies, a hot topic in modern energy storage research.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic methods. Its ability to participate in metal-free or low-metal catalytic processes reduces the environmental footprint of chemical manufacturing. Additionally, the tetrafluoro-propenyl group introduces fluorine atoms into target molecules, a feature highly valued in drug design due to fluorine's ability to modulate lipophilicity and metabolic stability.

The synthesis of 4,4,5,5-Tetramethyl-2-(2,3,3,3-tetrafluoro-propenyl)-[1,3,2]dioxaborolane typically involves the reaction of pinacolborane with tetrafluoropropene derivatives under controlled conditions. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its sensitivity to moisture and oxygen, proper handling and storage under inert atmosphere are critical to maintaining its efficacy.

From an industrial perspective, this compound is gaining traction in the electronic materials sector, particularly in the fabrication of organic light-emitting diodes (OLEDs) and semiconductor coatings. Its fluorine-rich structure contributes to enhanced thermal stability and electron transport properties, making it a promising candidate for next-generation optoelectronic devices.

As the scientific community continues to explore boron chemistry, 4,4,5,5-Tetramethyl-2-(2,3,3,3-tetrafluoro-propenyl)-[1,3,2]dioxaborolane stands out as a compound with multifaceted applications. Its compatibility with high-throughput screening and combinatorial chemistry further underscores its potential in drug discovery pipelines. Future research may focus on optimizing its synthetic routes and expanding its utility in catalytic asymmetric synthesis, a field that demands precision and innovation.

In summary, 4,4,5,5-Tetramethyl-2-(2,3,3,3-tetrafluoro-propenyl)-[1,3,2]dioxaborolane (CAS No. 2363753-00-6) represents a cutting-edge tool in modern chemistry, bridging gaps between fundamental research and industrial applications. Its unique blend of reactivity, stability, and versatility ensures its relevance in addressing contemporary challenges across multiple scientific disciplines.